N-[3-(benzyloxy)-4-methoxybenzyl]-3-chloro-4-fluoroaniline

• IUPAC Name: 3-chloro-4-fluoro-N-[(4-methoxy-3-phenylmethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C21H19ClFNO2/c1-25-20-10-7-16(13-24-17-8-9-19(23)18(22)12-17)11-21(20)26-14-15-5-3-2-4-6-15/h2-12,24H,13-14H2,1H3
• InChI Key: GDFCQTASFYWCBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=CC(=C(C=C2)F)Cl)OCC3=CC=CC=C3
• Molecular Formula: C21H19ClFNO2
• Molecular Weight: 371.8 g/mol

Description

This compound is a derivative of aniline, which is an organic compound consisting of a phenyl group attached to an amino group. The presence of benzyloxy and methoxy groups suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. For example, the aniline part of the molecule might undergo reactions such as acylation or diazotization.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would likely be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, its mechanism of action would depend on its interactions with biological molecules. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the specifics of the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action, particularly if it has biological activity.